Cas no 51937-18-9 (Hexanediamide,N1,N6-bis(2,4,6-tribromophenyl)-)

Hexanediamide,N1,N6-bis(2,4,6-tribromophenyl)- structure
51937-18-9 structure
Product Name:Hexanediamide,N1,N6-bis(2,4,6-tribromophenyl)-
CAS No:51937-18-9
MF:C18H14Br6N2O2
MW:769.739960193634
CID:372975
PubChem ID:104019
Update Time:2025-04-19

Hexanediamide,N1,N6-bis(2,4,6-tribromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Hexanediamide,N1,N6-bis(2,4,6-tribromophenyl)-
    • N,N'-bis(2,4,6-tribromophenyl)adipamide
    • N,N'-bis(2,4,6-tribromophenyl)hexanediamide
    • DTXSID30199895
    • 51937-18-9
    • N,N'-BIS-(2,4,6-TRIBROMOPHENYL)ADIPAMIDE
    • NS00032381
    • EINECS 257-528-1
    • Inchi: 1S/C18H14Br6N2O2/c19-9-5-11(21)17(12(22)6-9)25-15(27)3-1-2-4-16(28)26-18-13(23)7-10(20)8-14(18)24/h5-8H,1-4H2,(H,25,27)(H,26,28)
    • InChI Key: LOONXPZWUBCFHH-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1NC(CCCCC(NC1C(=CC(=CC=1Br)Br)Br)=O)=O)Br)Br

Computed Properties

  • Exact Mass: 763.61542
  • Monoisotopic Mass: 763.61555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 6.7
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2
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